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Compound of Interest

N-Ethyl-2-pentanamine
Compound Name:
hydrochloride

Cat. No.: B1652794

For immediate reference, treat N-Ethyl-2-pentanamine hydrochloride as a hazardous
substance requiring specialized disposal. Under no circumstances should this chemical be
disposed of down the drain or in regular waste streams.

This guide provides essential safety and logistical information for the proper disposal of N-
Ethyl-2-pentanamine hydrochloride, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring personnel
safety and environmental compliance.

I. Hazard Profile and Safety Precautions

While a specific Safety Data Sheet (SDS) for N-Ethyl-2-pentanamine hydrochloride is not
readily available, data from analogous compounds, such as 2-(Diethylamino)ethyl chloride
hydrochloride, indicate that it should be handled as a hazardous material. The primary hazards
are likely to include acute toxicity if ingested or in contact with skin, and corrosive properties.[1]

Personal Protective Equipment (PPE) is mandatory when handling this compound for disposal:
» Eye Protection: Tight-sealing safety goggles and a face shield.
e Hand Protection: Wear appropriate chemical-resistant gloves.

e Body Protection: A lab coat or other protective clothing to prevent skin exposure.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1652794?utm_src=pdf-interest
https://www.benchchem.com/product/b1652794?utm_src=pdf-body
https://www.benchchem.com/product/b1652794?utm_src=pdf-body
https://www.benchchem.com/product/b1652794?utm_src=pdf-body
https://www.benchchem.com/product/b1652794?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1510722&productDescription=2-%28DIETHLAMINO%29ETHYL+CLRI+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Respiratory Protection: If there is a risk of dust formation or aerosolization, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter.[1]

Always work in a well-ventilated area, preferably within a fume hood.[1] Ensure that an
eyewash station and safety shower are readily accessible.[1]

Il. Step-by-Step Disposal Protocol

The disposal of N-Ethyl-2-pentanamine hydrochloride must comply with federal, state, and
local hazardous waste regulations.[2][3] The following is a general procedure based on best
practices for chemical waste management.

Step 1: Waste Identification and Classification
¢ Clearly label the waste container as "Hazardous Waste."
« ldentify the contents as "N-Ethyl-2-pentanamine hydrochloride."

e Based on data from similar compounds, this chemical waste would likely be classified under
EPA hazardous waste codes for toxicity and potentially corrosivity.

Step 2: Waste Segregation and Containerization

Do not mix N-Ethyl-2-pentanamine hydrochloride waste with other waste streams.[2]

e Use a dedicated, properly labeled, and compatible container for accumulation. The original
container is often a suitable choice.[2]

o Ensure the container is in good condition and is kept tightly sealed except when adding
waste.[2]

o Store the sealed container in a designated and properly ventilated hazardous waste
accumulation area.

Step 3: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.
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e Provide them with the full chemical name and any available safety information.
» Follow all institutional procedures for hazardous waste manifest and pickup.

Step 4: Spill and Emergency Procedures

In case of a spill, evacuate the immediate area.
e Avoid generating dust.[1]

o Wearing appropriate PPE, carefully sweep up the solid material and place it into a suitable
container for disposal.[1]

o Clean the spill area thoroughly.
e Report all spills to your EHS department.

lll. Quantitative Data Summary

The following table summarizes key chemical and physical properties for N-Ethyl-2-
pentanamine hydrochloride, which are important for proper identification and handling.

Property Value Reference
CAS Number 1609396-49-7 [4][5][6]
Molecular Formula C7H18CIN [5]
Molecular Weight 151.68 g/mol [51[6]
Physical Form Solid

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-
Ethyl-2-pentanamine hydrochloride.
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Caption: Disposal workflow for N-Ethyl-2-pentanamine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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